(Z)-ethyl 2-((2-cyano-2-(4-(p-tolyl)thiazol-2-yl)vinyl)amino)benzoate

• IUPAC Name: ethyl 2-[[(Z)-2-cyano-2-[4-(4-methylphenyl)-1,3-thiazol-2-yl]ethenyl]amino]benzoate
• InChI: InChI=1S/C22H19N3O2S/c1-3-27-22(26)18-6-4-5-7-19(18)24-13-17(12-23)21-25-20(14-28-21)16-10-8-15(2)9-11-16/h4-11,13-14,24H,3H2,1-2H3/b17-13-
• InChI Key: IBYJXACYUXCJGI-LGMDPLHJSA-N
• Canonical SMILES: CCOC(=O)C1=CC=CC=C1NC=C(C#N)C2=NC(=CS2)C3=CC=C(C=C3)C
• Isomeric SMILES: CCOC(=O)C1=CC=CC=C1N/C=C(/C#N)\C2=NC(=CS2)C3=CC=C(C=C3)C
• Molecular Formula: C22H19N3O2S
• Molecular Weight: 389.5 g/mol

Description

(Z)-ethyl 2-((2-cyano-2-(4-(p-tolyl)thiazol-2-yl)vinyl)amino)benzoate, also known as CTVA, is a compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Solvent-Controlled Syntheses

The reaction of 2-imidazolyl carbene-derived 2-arylthiocarbamoyl imidazolium salts with ethyl propiolate showed solvent-dependent outcomes. In butanone, it yielded 3-amino-2-vinylthiopyrroles, while in benzene, it predominantly formed pyrrolo[2,3-b][1,4]thiazines. This illustrates a method for creating multifunctional pyrroles and pyrrolo[2,3-b][1,4]thiazines that are otherwise challenging to synthesize (Cheng et al., 2008).

Functional Modification of Hydrogels

Poly vinyl alcohol/acrylic acid (PVA/AAc) hydrogels modified through a condensation reaction with various amines exhibited increased swelling and thermal stability, suggesting their potential in medical applications (Aly & El-Mohdy, 2015).

Photoluminescent Properties of Derivatives

The synthesis of novel 3,4-ethylenedioxythiophene (EDOT) derivatives explored their photoluminescent properties, contributing to the development of materials with potential electronic and optical applications (Pepitone et al., 2003).

Antimicrobial Polymeric Biocides

Poly(ethylene-co-vinyl alcohol) was modified with antimicrobial agents, showing more flexibility and thermal stability, and exhibiting increased antimicrobial activity. This suggests applications in developing antimicrobial materials (Park et al., 2004).

Molecular Interactions in Crystal Packing

A study on ethyl (Z)-2-cyano-3-[(4-alkoxyphenyl)amino]prop-2-enoates highlighted the significance of N⋯π and O⋯π interactions in crystal packing over direct hydrogen bonding, influencing the molecular assembly and properties of crystalline materials (Zhang et al., 2011).